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Compound of Interest

Compound Name: trans Chlordane-13C10

Cat. No.: B15599535 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

trans-Chlordane-13C10 in a laboratory setting. Adherence to these procedures is essential to

minimize exposure and ensure a safe working environment. Trans-Chlordane is a component

of the technical chlordane mixture, a persistent organochlorine pesticide.[1] Due to its potential

health risks, including being a suspected carcinogen, all handling and disposal operations must

be conducted with the utmost care.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for trans-Chlordane.

Note that some data pertains to a standard solution of trans-Chlordane.
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Property Value

Chemical Formula C₁₀H₆Cl₈

Appearance Off-white powder

Melting Point 106 - 107 °C

Boiling Point ~175 °C (decomposes)

Flash Point -17 °C (as a standard in acetone)[2]

Autoignition Temperature 465 °C (as a standard in acetone)[2]

Density ~1.6 g/cm³

UN Number 2761

Hazard Class 6.1 (Toxic)

Packing Group III

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Ventilation: All work with trans-Chlordane-13C10 must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[2] Ensure good ventilation and exhaustion at the

workplace.[2]

Designated Area: Establish a designated area for handling trans-Chlordane-13C10. This

area should be clearly marked with appropriate hazard signs.

2. Personal Protective Equipment (PPE):

Body Protection: Wear a chemical-resistant suit or coveralls.[4] For tasks with a high risk of

splashing, a PVC, nitrile rubber, or neoprene apron should be worn over the coveralls.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.[5]

Natural rubber gloves are not sufficient.[5] Gloves should be long enough to cover the wrists.
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[5] Before removal, rinse the outside of the gloves, and then wash them inside and out after

use.[5]

Eye Protection: Chemical splash goggles or a full-face shield are required to protect against

splashes.[6] A full-face respirator can provide both eye and respiratory protection.[6]

Respiratory Protection: If there is a risk of aerosol or dust formation, a respirator with an

organic vapor cartridge is necessary.[5]

3. Hygiene Measures:

No Personal Items: Do not eat, drink, or smoke in the designated handling area.[5]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[5]

Clothing: Contaminated work clothing should be removed carefully and washed separately

from other laundry.[4]

Disposal Plan: Step-by-Step Procedures
1. Waste Collection:

Segregation: All waste contaminated with trans-Chlordane-13C10, including disposable PPE,

absorbent materials, and empty containers, must be collected in a designated, labeled, and

sealed hazardous waste container.

Spill Management: In case of a spill, absorb the material with sand, earth, or another suitable

non-combustible absorbent material.[7][8] Prevent the spill from entering waterways.[7]

2. Waste Disposal:

Incineration: The primary method for the disposal of chlordane waste is high-temperature

incineration in a licensed hazardous waste incinerator designed for organochlorine

compounds.[7][9]

Landfill: If incineration is not possible, the waste may be buried in an approved hazardous

waste landfill.[7]
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Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste.[7]

Experimental Workflow for Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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